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Compound Name:
yl)carbamate

Cat. No.: B070831

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tert-butyl (6-fluoropyridin-3-yl)carbamate (CAS No. 171178-41-9) is a fluorinated pyridine
derivative incorporating a tert-butoxycarbonyl (Boc) protecting group.[1] This compound is of
significant interest to the pharmaceutical and agrochemical industries as a versatile synthetic
intermediate. Its structural motifs, the fluoropyridine core and the carbamate group, are
prevalent in a wide array of biologically active molecules. This guide provides a comprehensive
overview of its physicochemical properties, a detailed experimental protocol for its synthesis,
and its potential applications in research and development.

Physicochemical Data

The experimental physicochemical data for Tert-butyl (6-fluoropyridin-3-yl)carbamate is not
extensively reported in publicly available literature. The following table summarizes the
available data for the compound and its close structural analogs to provide an estimated
profile.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b070831?utm_src=pdf-interest
https://www.benchchem.com/product/b070831?utm_src=pdf-body
https://www.calpaclab.com/tert-butyl-n-6-fluoro-3-pyridyl-carbamate-min-97-100-mg/ala-t630259-100mg
https://www.benchchem.com/product/b070831?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b070831?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Property Value Source/Analogy
Molecular Formula C10H13FN20:2
Molecular Weight 212.22 g/mol [1]
Physical Form Solid
] ] Analog: Tert-butyl (6-
Melting Point 127-129 °C o
chloropyridin-3-yl)carbamate
- ) Analog: Tert-butyl (6-
Boiling Point 283.7 °C at 760 mmHg o
chloropyridin-3-yl)carbamate
pKa Data not available
LogP Data not available
Solubility Data not available
CAS Number 171178-41-9 [1]

Synthesis Protocol

The synthesis of Tert-butyl (6-fluoropyridin-3-yl)carbamate can be achieved through the

protection of the amino group of 5-amino-2-fluoropyridine with a tert-butoxycarbonyl (Boc)

group. A general and reliable method involves the use of di-tert-butyl dicarbonate (Boc)20 or

tert-butyl chloroformate in the presence of a suitable base.

Experimental Protocol: Synthesis of Tert-butyl (6-

fluoropyridin-3-yl)carbamate

This protocol is adapted from the synthesis of a stru
amino-5-fluoropyridin-2-yl)carbamate.[2]

Materials:
e 5-Amino-2-fluoropyridine

¢ Di-tert-butyl dicarbonate ((Boc)20)

cturally similar compound, tert-butyl (3-
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 Triethylamine (EtsN) or N,N-Diisopropylethylamine (DIPEA)

¢ Dichloromethane (DCM) or Tetrahydrofuran (THF), anhydrous

e Saturated aqueous sodium bicarbonate (NaHCOs) solution

e Brine (saturated agueous NaCl solution)

e Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0Oa4)

e Rotary evaporator

o Standard laboratory glassware

o Magnetic stirrer and stir bar

Procedure:

e Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar,
dissolve 5-amino-2-fluoropyridine (1.0 eq) in anhydrous dichloromethane.

» Addition of Base: Add triethylamine (1.2 eq) to the solution and stir for 10-15 minutes at room
temperature.

o Addition of Boc Anhydride: To the stirring solution, add di-tert-butyl dicarbonate (1.1 eq)
portion-wise.

e Reaction Monitoring: Allow the reaction to stir at room temperature. Monitor the progress of
the reaction by thin-layer chromatography (TLC) until the starting material is consumed.

o Work-up:

o Quench the reaction by adding water.

o Transfer the mixture to a separatory funnel and extract the aqueous layer with
dichloromethane.
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o Combine the organic layers and wash sequentially with saturated agqueous sodium

bicarbonate solution and brine.
o Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.
 Purification:

o Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary

evaporator.

o The crude product can be purified by flash column chromatography on silica gel, eluting
with a gradient of ethyl acetate in hexanes, to yield Tert-butyl (6-fluoropyridin-3-

yl)carbamate as a solid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of Tert-
butyl (6-fluoropyridin-3-yl)carbamate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b070831#physicochemical-properties-of-tert-butyl-6-
fluoropyridin-3-yl-carbamate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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